Cas no 2094-03-3 (3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid)

• Product Name: 3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid
• CAS No: 2094-03-3
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD03426488
• CID: 249644
• PubChem ID: 2782684
• Update Time: 2025-08-05

3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid
• [1,1'-Biphenyl]-2-carboxylicacid, 3'-fluoro-
• 2-(3-FLUOROPHENYL)BENZOIC ACID
• 3'-FLUORO-BIPHENYL-2-CARBOXYLIC ACID
• 2-biphenyl-3'-fluoro-carboxylic acid
• 2-Carboxy-3'-fluorobiphenyl
• 3'-Fluor-2-biphenylcarbonsaeure
• AKOS004117465
• 3'-fluorobiphenyl-2-carboxylic acid
• PS-7932
• CHEMBL4088163
• BB 0222503
• DTXSID20382214
• [1,1'-Biphenyl]-2-carboxylic acid, 3'-fluoro-
• GEZNPQHOTCPFEL-UHFFFAOYSA-N
• SCHEMBL269851
• MFCD03426488
• 3'-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-Biphenyl-3'-fluoro-carboxylicacid
• 2094-03-3
• CS-0172967
• 3-FLUORO-BIPHENYL-2-CARBOXYLICACID
• 3'-fluoro-biphenyl-2-carboxylic acid, AldrichCPR
• 3'-Fluoro-[1,1'-biphenyl]-2-carboxylicacid

• MDL： MFCD03426488
• Inchi： 1S/C13H9FO2/c14-10-5-3-4-9(8-10)11-6-1-2-7-12(11)13(15)16/h1-8H,(H,15,16)
• InChI Key： GEZNPQHOTCPFEL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 216.05900
• Monoisotopic Mass: 216.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.19090

3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid

3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid

3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid (CAS No. 2094-03-3) is a biaryl compound with a unique structure that combines a biphenyl system with a carboxylic acid group and a fluorine substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The presence of the fluorine atom at the 3' position of the biphenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for both academic and industrial research.

The structure of 3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid consists of two phenyl rings connected by a single bond (biphenyl system), with a carboxylic acid group (-COOH) attached to the second position of one ring and a fluorine atom at the third position of the other ring. This arrangement creates a molecule with a high degree of symmetry and unique electronic characteristics. The biphenyl system is known for its stability and ability to participate in π-π interactions, which are crucial in many chemical reactions and biological processes.

Recent studies have highlighted the importance of fluorinated biphenyl compounds in drug discovery. The introduction of fluorine into organic molecules is a common strategy to improve pharmacokinetic properties such as bioavailability, metabolic stability, and target selectivity. In the case of 3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid, the fluorine substituent can modulate the electronic environment of the molecule, potentially enhancing its binding affinity to biological targets. This makes it a promising candidate for use in designing new drugs targeting various diseases.

The synthesis of 3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid involves several steps, including Friedel-Crafts acylation, nucleophilic aromatic substitution, and oxidation reactions. Researchers have explored various methods to optimize the synthesis process, focusing on improving yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic systems and green chemistry have enabled more efficient pathways for synthesizing this compound.

In terms of applications, 3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid has shown potential in materials science as well. Its biphenyl structure makes it suitable for use in the development of advanced materials such as liquid crystals, polymers, and optoelectronic devices. The carboxylic acid group can serve as a reactive site for further functionalization, enabling the creation of materials with tailored properties.

Moreover, this compound has been studied for its role in chemical biology. The ability to modify the biphenyl system with different substituents allows researchers to investigate how structural changes influence molecular behavior. For example, studies have examined how the fluorine substituent affects the molecule's solubility, reactivity, and interaction with biological systems.

One area where 3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid has shown particular promise is in drug design targeting enzyme inhibitors. Its unique structure enables it to bind effectively to specific enzyme active sites, potentially leading to novel therapeutic agents. Recent research has focused on identifying optimal substitution patterns that maximize binding affinity while minimizing off-target effects.

In addition to its direct applications, this compound serves as an important building block in organic synthesis. Its ability to undergo various reactions such as coupling reactions (e.g., Suzuki-Miyaura coupling) makes it versatile for constructing complex molecules. Researchers have utilized it as an intermediate in the synthesis of more intricate biaryl compounds with diverse functionalities.

From an environmental perspective, understanding the fate and transport of 3'-Fluoro-[1,1'-biphenyl]-2-carboxylic acid is crucial for assessing its potential impact on ecosystems. Studies have been conducted to evaluate its degradation pathways under different environmental conditions (e.g., soil microbial activity). These findings are essential for developing strategies to mitigate any adverse effects associated with its use or disposal.

In conclusion, 3'-Fluoro-[1', 1-biphenyl]-2-carboxylic acid (CAS No: 2094-03-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science. Ongoing research continues to uncover new insights into its properties and utility